Cas no 360550-39-6 (2-Propenoic acid, 3-(3-pyridinyl)-, butyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(3-pyridinyl)-, butyl ester, (2E)-
• CAS No: 360550-39-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1475460
• Update Time: 2024-08-24

2-Propenoic acid, 3-(3-pyridinyl)-, butyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-pyridinyl)-, butyl ester, (2E)-

• Inchi： 1S/C12H15NO2/c1-2-3-9-15-12(14)7-6-11-5-4-8-13-10-11/h4-8,10H,2-3,9H2,1H3/b7-6+
• InChI Key： ZCZUIAFIHCGERG-VOTSOKGWSA-N
• SMILES： C(OCCCC)(=O)/C=C/C1=CC=CN=C1

Computed Properties

• Exact Mass: 205.11035

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Boiling Point: 316.2±17.0 °C(Predicted)
• PSA: 39.19
• pka: 4.02±0.11(Predicted)